Cas no 2308469-60-3 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid
• CAS No: 2308469-60-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6509363
• PubChem ID: 165561758
• Update Time: 2025-06-03

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid
• 2308469-60-3
• EN300-1475937
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-4-9-17(14-24(29)30)27-25(31)23(16-33-2)28-26(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23?/m0/s1
• InChI Key： BOJXGYSDFXASOV-NVHKAFQKSA-N
• SMILES： O(C(NC(COC)C(N[C@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic Acid: A Comprehensive Overview

The compound with CAS No. 2308469-60-3, known as (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a heptanoic acid chain. The presence of these functional groups renders the molecule versatile and amenable to a wide range of applications in drug design and chemical synthesis.

Recent studies have highlighted the potential of this compound in peptide synthesis and as a building block for constructing bioactive molecules. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This makes the compound particularly useful in solid-phase peptide synthesis (SPPS), where precise control over reaction conditions is essential. The methoxy group further enhances the molecule's stability and solubility, making it an ideal candidate for various biochemical assays.

One of the most promising applications of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid lies in its potential as a precursor for drug development. Researchers have explored its ability to serve as a scaffold for constructing bioactive peptides with enhanced pharmacokinetic properties. For instance, studies have demonstrated that this compound can be used to synthesize peptides with improved half-life and bioavailability, which are critical factors in drug efficacy.

Moreover, the heptanoic acid chain introduces additional flexibility to the molecule, enabling it to interact with various biological targets. This has led to investigations into its role in designing molecules that can modulate enzyme activity or inhibit protein-protein interactions. Recent advancements in computational chemistry have further facilitated the exploration of this compound's potential by providing insights into its molecular interactions and binding affinities.

In terms of synthesis, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid is typically prepared through multi-step reactions involving Fmoc protection and selective functionalization. The stereochemistry at the chiral center (denoted by the S configuration) is critical for determining the molecule's biological activity. Researchers have employed various asymmetric synthesis techniques to ensure high enantiomeric excess during production, which is essential for maintaining consistency in downstream applications.

Another area of interest surrounding this compound is its role in materials science. The combination of its functional groups makes it a potential candidate for designing self-assembling materials or surface-modifying agents. Preliminary studies suggest that this compound could be used to create nanoscale structures with tailored properties, opening new avenues for applications in nanotechnology and biomaterials.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of how this compound interacts with biological systems. By leveraging advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists are gaining deeper insights into its structural dynamics and binding modes. These findings are expected to pave the way for novel therapeutic strategies and innovative chemical technologies.

In conclusion, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical chemistry, positions it as a valuable tool for advancing drug discovery and materials science. As research continues to unfold, this compound is likely to contribute significantly to the development of next-generation therapeutics and functional materials.